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Compound of Interest

Compound Name: 2-Ethyl-5-methylhexanamide

Cat. No.: B1211977

In-Depth Technical Guide: 2-Ethyl-5-
methylhexanamide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for 2-Ethyl-5-
methylhexanamide. Despite a comprehensive search of scientific literature and chemical
databases, detailed experimental protocols, specific biological activity data, and associated
signaling pathways for this compound are not publicly available at this time. The information
presented herein is based on computed data and general chemical knowledge.

Core Chemical Identifiers

A clear identification of a chemical compound is fundamental for all research and development
activities. The following table summarizes the key identifiers for 2-Ethyl-5-methylhexanamide.
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Identifier Value

CAS Number 102450-10-2

IUPAC Name 2-ethyl-5-methylhexanamide

Molecular Formula C9H19NO

Molecular Weight 157.25 g/mol

inChi INChl=1S/C9H19NO/c1-4-8(9(10)11)6-5-
7(2)3/h7-8H,4-6H2,1-3H3,(H2,10,11)

InChlKey MXZJHUFPDPEROD-UHFFFAOYSA-N

Canonical SMILES

CCC(CCC(C)C)C(=0)N

PubChem CID

59353

Computed Physicochemical Properties

The following table presents computed physicochemical properties for 2-Ethyl-5-

methylhexanamide. These values are predicted by computational models and have not been

experimentally verified.[1]

Property Value
XLogP3 2.2
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 1
Rotatable Bond Count 5

Exact Mass

157.146664230

Monoisotopic Mass

157.146664230

Topological Polar Surface Area 43.1 A2

Heavy Atom Count 11

Complexity 121
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Synthesis and Experimental Protocols

Currently, there are no specific, publicly available, detailed experimental protocols for the
synthesis of 2-Ethyl-5-methylhexanamide. General methods for the synthesis of aliphatic
amides, such as the amidation of a corresponding carboxylic acid (2-Ethyl-5-methylhexanoic
acid) or the hydrolysis of a nitrile, could theoretically be employed. However, without
experimental validation, optimal reaction conditions, and purification methods remain
undetermined.

A general workflow for a potential synthesis via amidation of the corresponding carboxylic acid
is outlined below.
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Caption: A potential synthetic workflow for 2-Ethyl-5-methylhexanamide.

Biological Activity and Signaling Pathways

There is no specific information in the public domain regarding the biological activity or
potential signaling pathway interactions of 2-Ethyl-5-methylhexanamide. Aliphatic amides as
a broad class of compounds exhibit a wide range of biological activities. For instance, some
fatty acid amides act as signaling molecules, interacting with cannabinoid receptors or having
sleep-inducing effects. However, it is not possible to extrapolate these general activities to 2-
Ethyl-5-methylhexanamide without specific experimental data.

The logical relationship for investigating the biological activity of a novel compound like 2-
Ethyl-5-methylhexanamide would typically follow the workflow illustrated below.
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Caption: A standard workflow for determining the biological activity of a compound.

Conclusion

2-Ethyl-5-methylhexanamide is a defined chemical entity with established identifiers and
computed properties. However, a significant gap exists in the scientific literature regarding its
synthesis, experimental validation of its properties, and its biological effects. Further research is
required to elucidate these aspects. The information provided in this guide is intended to serve
as a foundational reference for researchers and professionals interested in this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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